Cas no 2208-07-3 (Ethyl Acetimidate Hydrochloride (>90%))

• Product name: Ethyl Acetimidate Hydrochloride (>90%)
• CAS No: 2208-07-3
• MF: C₄H₁₀ClNO
• MW: 123.581300258636
• MDL: MFCD00012572
• CID: 42610
• PubChem ID: 2724290

Ethyl Acetimidate Hydrochloride (>90%) Chemical and Physical Properties

Names and Identifiers

• Ethyl acetimidate hydrochloride
• Ethyl ethanimidoate
• 1-ethoxyethylideneammonium chloride
• ACETIMIDIC ACID ETHYL ESTER
• EAH
• ethanimidic acid ethyl ester hydrochloride
• ETHYL ACETAMIDATE HCL
• ethyl acetamidate hydrochloride
• ETHYL ACETIMIDATE HCL
• ethyl acetimidate monohydrochloride
• ethyl ethaneimidate monohydrochloride
• ethyl ethanimidate hydrochloride
• ethyl iminoacetate hydrochloride
• EthyliminoacetateHCl
• Acetimidicacid, ethyl ester, hydrochloride (6CI,7CI,8CI)
• Ethanimidic acid, ethyl ester,hydrochloride (9CI)
• Ethyl acetoamidatehydrochloride
• Ethyl acetocarboximidate hydrochloride
• Ethyl acetoimidatehydrochloride
• Ethyl iminoacetatehydrochloride
• Ethanimidic acid, ethyl ester, hydrochloride
• ethyl ethanimidoate hydrochloride
• ethylacetimidatehydrochloride
• Ethanimidic acid, ethyl ester, hydrochloride (1:1)
• Ethyl acetimidate hydrochloride, 97%
• EA hydrochloride
• Acetimidic acid, hydrochloride
• Ethanimidic acid, hydrochloride
• Acetimidoethyl ether hydrochloride
• sOYHCADHLsSP@
• PubChem2020
• Ethyl ac
• Ethyl acetimidate hydrochloride, 98.5%
• AKOS015995693
• FT-0634128
• D70134
• EN300-113204
• ethyl actimidate hydrochloride
• WGMHMVLZFAJNOT-UHFFFAOYSA-N
• ethyl acetoimidate hydrochloride
• ethylacetoimidate hydrochloride
• DTXSID90883809
• NSC97328
• G2EP4UC7TV
• NSC139094
• W-107504
• SCHEMBL387605
• MFCD00012572
• ethyl acetimidate hydrochloride salt
• NSC-97328
• Ethyl acetimidate HCl salt
• NSC-139094
• 2208-07-3
• acetimidic acid ethyl ester HCl salt
• ethyl ethanimidate;hydrochloride
• AM90190
• CS-W008601
• acetimidic acid ethyl ester hydrochloride
• ethylacetimidate hydrochloride
• Ethyl Acetimidate Hydrochloride (>90%)
• EINECS 218-631-7
• NSC 97328
• AI3-51324
• NSC 139094
• Acetimidic acid, ethyl ester, hydrochloride
• DTXCID801023295

• MDL： MFCD00012572
• Inchi： 1S/C4H9NO.ClH/c1-3-6-4(2)5;/h5H,3H2,1-2H3;1H/b5-4+;
• InChI Key： WGMHMVLZFAJNOT-FXRZFVDSSA-N
• SMILES： Cl[H].O(/C(/C([H])([H])[H])=N/[H])C([H])([H])C([H])([H])[H]
• BRN： 3552401

Computed Properties

• Exact Mass: 123.04500
• Monoisotopic Mass: 123.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 51.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Surface Charge: 0
• Topological Polar Surface Area: 33.1

Experimental Properties

• Color/Form: White solid
• Density: 0.89
• Melting Point: 112-114 °C (lit.)
• Boiling Point: 57.3 °C at 760 mmHg
• Flash Point: 22.3 °C
• Refractive Index: 1.58 (20 C)
• Solubility: water: soluble50mg/mL, clear, colorless
• Water Partition Coefficient: Soluble in water (50mg/L).
• PSA: 33.08000
• LogP: 1.92180
• Sensitiveness: Moisture Sensitive
• Solubility: Not determined

Ethyl Acetimidate Hydrochloride (>90%) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• FLUKA BRAND F CODES：3-10-21
• Hazardous Material Identification：
• HazardClass：IRRITANT
• TSCA：Yes
• Storage Condition：Store long-term at 2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Ethyl Acetimidate Hydrochloride (>90%) Customs Data

• HS CODE：2925290090
• Customs Data：

  China Customs Code:

  2925290090

  Overview:

  2925290090 Other imines and their derivatives,And their salt.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2925290090 other imines and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboximidic acids and derivatives Imidoesters

Additional information on Ethyl Acetimidate Hydrochloride (>90%)

Ethyl Acetimidate Hydrochloride: A Comprehensive Overview

Ethyl Acetimidate Hydrochloride, also known by its CAS number 2208-07-3, is a versatile chemical compound with significant applications in various fields. This compound, often referred to as Ethyl Acetimidate HCl, is widely recognized for its role in organic synthesis and as an intermediate in the production of pharmaceuticals and agrochemicals. Its chemical structure, which includes an ethyl group attached to an acetimidate moiety, contributes to its unique reactivity and functionality.

Recent advancements in synthetic chemistry have highlighted the importance of Ethyl Acetimidate Hydrochloride in the development of novel drug delivery systems. Researchers have explored its ability to act as a stabilizing agent in lipid-based nanoparticles, enhancing the bioavailability of hydrophobic drugs. This application underscores its potential in the pharmaceutical industry, particularly in the formulation of targeted drug delivery systems.

The synthesis of Ethyl Acetimidate Hydrochloride involves a multi-step process that typically begins with the reaction of acetyl chloride with ammonia to form acetamide. Subsequent alkylation with ethyl iodide under specific conditions yields the desired product. This method has been optimized over the years to ensure high purity and yield, making it a reliable starting material for various chemical transformations.

In terms of physical properties, Ethyl Acetimidate Hydrochloride exists as a white crystalline solid with a melting point of approximately 145°C. It is soluble in water and organic solvents such as ethanol and dichloromethane, which facilitates its use in various chemical reactions. Its hydrochloride salt form ensures stability under acidic conditions, making it suitable for reactions that require precise pH control.

One of the most promising areas of research involving Ethyl Acetimidate Hydrochloride is its application in catalytic processes. Recent studies have demonstrated its effectiveness as a catalyst in asymmetric synthesis, particularly in the formation of chiral centers. This capability has opened new avenues for the production of enantiomerically pure compounds, which are crucial in drug discovery and development.

The compound's role in agrochemicals is another area that has garnered significant attention. Ethyl Acetimidate Hydrochloride has been used as an intermediate in the synthesis of herbicides and fungicides, contributing to improved crop protection strategies. Its ability to enhance the stability and efficacy of these compounds makes it an invaluable tool in agricultural chemistry.

Moreover, advancements in green chemistry have led to the exploration of more sustainable methods for synthesizing Ethyl Acetimidate Hydrochloride. Researchers are investigating biocatalytic approaches that utilize enzymes to facilitate its production, reducing environmental impact and improving process efficiency.

In conclusion, Ethyl Acetimidate Hydrochloride (CAS No. 2208-07-3) is a multifaceted compound with a wide range of applications across various industries. Its versatility, combined with recent innovations in synthetic and catalytic chemistry, positions it as a key player in advancing modern chemical research and development.